Cas no 1159827-11-8 (1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile
• CAS No: 1159827-11-8
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD12401020
• CID: 841921
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile
• 7-Cyano-6-azaindole

• MDL： MFCD12401020
• Inchi： InChI=1S/C8H5N3/c9-5-7-8-6(1-3-10-7)2-4-11-8/h1-4,11H
• InChI Key： LHEOHLOKJZRGSR-UHFFFAOYSA-N
• SMILES： C1=CN=C(C#N)C2=C1C=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile

Introduction to 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile (CAS No. 1159827-11-8)

1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile, with the chemical identifier CAS No. 1159827-11-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of a nitrile group at the 7-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for synthetic chemists and biologists alike.

The pyrrolo[2,3-c]pyridine core is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, which together create a rigid structure with potential for diverse interactions with biological targets. This framework has been extensively explored in the development of small-molecule inhibitors, particularly those targeting enzymes and receptors involved in cancer, inflammation, and infectious diseases. The 7-carbonitrile substitution pattern is particularly noteworthy, as the nitrile group can serve as a handle for further chemical modifications, such as hydrolysis to an amide or reduction to an amine, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a surge in interest regarding 1H-pyrrolo[2,3-c]pyridine-7-carbonitrile due to its potential applications in medicinal chemistry. Several studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have demonstrated its utility in constructing novel kinase inhibitors, which are crucial for treating various forms of cancer. The nitrile group's ability to participate in hydrogen bonding and π-stacking interactions further enhances its appeal as a pharmacophore.

One of the most compelling aspects of 1H-pyrrolo[2,3-c]pyridine-7-carbonitrile is its versatility in drug discovery. The compound's scaffold can be modified in multiple ways to optimize potency, selectivity, and pharmacokinetic profiles. For example, substituents introduced at the 2- or 3-position of the pyrrole ring can fine-tune binding interactions with target proteins. Additionally, the nitrile group can be converted into other functional groups, such as carboxylic acids or alcohols, to improve solubility or metabolic stability.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have revealed that 1H-pyrrolo[2,3-c]pyridine-7-carbonitrile can effectively bind to various biological targets by leveraging its rigid structure and functional groups. These insights have guided the design of more potent and selective analogs, accelerating the discovery process.

The synthesis of 1H-pyrrolo[2,3-c]pyridine-7-carbonitrile presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent developments in transition-metal catalysis have provided more efficient routes to this scaffold. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyridine core with high precision.

Another area of interest is the exploration of 1H-pyrrolo[2,3-c]pyridine-7-carbonitrile derivatives as tools for biological investigation. Researchers have synthesized several analogs and evaluated their activity against relevant targets. Some notable findings include compounds that exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings underscore the potential of this scaffold in developing next-generation therapeutics.

The pharmacological profile of 1H-pyrrolo[2,3-c]pyridine-7-carbonitrile is also influenced by its solubility and metabolic stability. The nitrile group can impact these properties depending on the overall molecular structure. Therefore, careful consideration must be given during drug design to ensure optimal pharmacokinetic profiles. Advances in crystal engineering have provided valuable insights into how different substituents affect molecular packing and solubility.

In conclusion,1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile (CAS No. 1159827-11-8) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and functionalization potential make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new biological activities and synthetic strategies,this compound is poised to play a significant role in the development of novel therapeutics for various diseases.